![molecular formula C15H12Se B14364742 Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- CAS No. 91585-31-8](/img/structure/B14364742.png)
Benzene, 1-methyl-4-[(phenylseleno)ethynyl]-
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Overview
Description
Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- is an organic compound characterized by a benzene ring substituted with a methyl group and a phenylselenoethynyl group
Preparation Methods
The synthesis of Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- typically involves the following steps:
Starting Materials: The synthesis begins with benzene derivatives such as toluene (methylbenzene) and phenylselenylacetylene.
Reaction Conditions: The reaction conditions often involve the use of catalysts and specific solvents to facilitate the formation of the desired product.
Industrial Production: Industrial production methods may include large-scale reactions in controlled environments to ensure high yield and purity of the compound.
Chemical Reactions Analysis
Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized products.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.
Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring, with reagents such as halogens or nitro groups.
Common Reagents and Conditions: Typical reagents include halogens, acids, and bases, with reaction conditions varying based on the desired product.
Scientific Research Applications
Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.
Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.
Industry: Used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- involves its interaction with molecular targets through various pathways:
Molecular Targets: The compound can bind to specific enzymes or receptors, altering their activity.
Pathways Involved: It may participate in signaling pathways or metabolic processes, leading to changes in cellular function.
Comparison with Similar Compounds
Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- can be compared with other similar compounds such as:
Toluene, p-ethynyl-: Similar structure but lacks the phenylseleno group.
p-Methylphenylacetylene: Another related compound with different substituents.
p-Tolylacetylene: Shares the ethynyl group but differs in other substituents.
These comparisons highlight the unique features of Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- and its potential advantages in various applications.
Properties
91585-31-8 | |
Molecular Formula |
C15H12Se |
Molecular Weight |
271.23 g/mol |
IUPAC Name |
1-methyl-4-(2-phenylselanylethynyl)benzene |
InChI |
InChI=1S/C15H12Se/c1-13-7-9-14(10-8-13)11-12-16-15-5-3-2-4-6-15/h2-10H,1H3 |
InChI Key |
SMAKMCJSLCMDTP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C#C[Se]C2=CC=CC=C2 |
Origin of Product |
United States |
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